Cas no 1361795-30-3 (2-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1361795-30-3
• MF: C₁₀H₈F₅N₃
• MW: 265.182639122009
• CID: 4932764
• Update Time: 2025-09-23

2-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C10H8F5N3/c11-9(12)6-3-5(1-2-16)7(4-17)18-8(6)10(13,14)15/h3,9H,1,4,17H2
• InChI Key： NHXVJPAZGXQOAO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC#N)C(CN)=NC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 265.06383808 g/mol
• Monoisotopic Mass: 265.06383808 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7
• Molecular Weight: 265.18

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetonitrile

Professional Introduction to 2-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1361795-30-3)

2-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetonitrile is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, with the CAS number 1361795-30-3, is characterized by its unique structural features, which include a pyridine core substituted with various functional groups. The presence of both aminomethyl and difluoromethyl and trifluoromethyl groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of novel bioactive molecules.

The compound's structure is particularly intriguing due to the combination of these substituents, which can influence its reactivity, solubility, and biological activity. In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological targets. The aminomethyl group provides a site for further functionalization, allowing for the attachment of various pharmacophores, while the electron-withdrawing nature of the difluoromethyl and trifluoromethyl groups can modulate the electronic properties of the molecule.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of kinase inhibitors, which are critical in treating a variety of cancers and inflammatory diseases. For instance, fluorinated pyridines have been shown to improve the potency and selectivity of kinase inhibitors by enhancing their interaction with the ATP-binding site. The 2-(aminomethyl) moiety can be further modified to introduce specific amino acid residues that mimic natural substrates or allosteric sites on the target kinase.

In addition to its applications in kinase inhibition, 2-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetonitrile has also been explored in the development of antiviral agents. The unique structural features of this compound allow it to interact with viral proteases and polymerases, thereby inhibiting viral replication. Preliminary studies have demonstrated promising results in vitro, suggesting its potential as a lead compound for further optimization.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to introduce the desired substituents. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound's structure and purity.

The pharmacological evaluation of 2-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetonitrile has revealed several interesting properties. In cell-based assays, it has shown moderate activity against several kinases, including EGFR and JAK2. Additionally, it exhibits good solubility in aqueous buffers, which is crucial for its formulation as an injectable drug or an oral therapeutic agent.

The future prospects for this compound are promising, with ongoing research focused on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Computational modeling techniques are being used to predict how different structural modifications will affect the compound's biological activity. These studies aim to identify new analogs with improved potency and reduced toxicity.

The role of fluorine atoms in modulating drug properties cannot be overstated. The presence of multiple fluorine atoms in this compound not only enhances its metabolic stability but also improves its binding affinity to biological targets. This phenomenon is well-documented in the literature and has been leveraged in the development of numerous successful drugs.

In conclusion, 2-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1361795-30-3) is a versatile chemical entity with significant potential in pharmaceutical research. Its unique structural features make it an attractive intermediate for synthesizing novel bioactive molecules, particularly in the areas of kinase inhibition and antiviral therapy. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.